Cas no 97480-89-2 (1-4-(4-fluorophenyl)butylpiperazine)

• Product Name: 1-4-(4-fluorophenyl)butylpiperazine
• CAS No: 97480-89-2
• Molecular Formula: C₁₄H₂₁FN₂
• Molecular Weight: 236.328346967697
• CID: 6007321
• PubChem ID: 70381741

1-4-(4-fluorophenyl)butylpiperazine Properties

Names and Identifiers

• Piperazine, 1-[4-(4-fluorophenyl)butyl]-
• 97480-89-2
• EN300-1844988
• 1-[4-(4-fluorophenyl)butyl]piperazine
• SCHEMBL10507686
• 1-4-(4-fluorophenyl)butylpiperazine

• InChIKey： OCIHFFPNHWHTDK-UHFFFAOYSA-N
• Inchi： 1S/C14H21FN2/c15-14-6-4-13(5-7-14)3-1-2-10-17-11-8-16-9-12-17/h4-7,16H,1-3,8-12H2
• SMILES： N1(CCCCC2=CC=C(F)C=C2)CCNCC1

Computed Properties

• Exact Mass: 236.16887684g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 236.16887684g/mol
• Heavy Atom Count: 17
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 346.7±32.0 °C(Predicted)
• pka: 9.25±0.10(Predicted)
• Density: 1.031±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines